Cas no 17318-24-0 (Adenosine, 2'-deoxy-,3',5'-diacetate)
17318-24-0 structure
Product Name:Adenosine, 2'-deoxy-,3',5'-diacetate
CAS No:17318-24-0
MF:C14H17N5O5
MW:335.315282583237
CID:156683
PubChem ID:253639
Update Time:2025-04-19
Adenosine, 2'-deoxy-,3',5'-diacetate Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2'-deoxy-,3',5'-diacetate
- 3',5'-DI-O-ACETYL-2'-DEOXYADENOSINE
- 2'-deoxy-3',5'-di-O-acetyladenosine
- 2'-Deoxyadenosine 3',5'-diacetate
- 3',5'-di-O-acetyl 2' deoxyadenosine
- 3',5'-di-O-acetyldeoxyadenosine
- 3'-O,5'-O-Diacetyl-2'-deoxyadenosine
- NSC76760
- 17318-24-0
- acetic acid [3-acetyloxy-5-(6-aminopurin-9-yl)-2-oxolanyl]methyl ester
- NSC-76760
- 9-(3,5-di-o-acetyl-2-deoxypentofuranosyl)-9h-purin-6-amine
- A811572
- [3-acetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl ethanoate
- DTXSID60938335
-
- Inchi: 1S/C14H17N5O5/c1-7(20)22-4-10-9(23-8(2)21)3-11(24-10)19-6-18-12-13(15)16-5-17-14(12)19/h5-6,9-11H,3-4H2,1-2H3,(H2,15,16,17)
- InChI Key: SKDMUZGQFAEWOS-UHFFFAOYSA-N
- SMILES: O1C(CC(C1COC(C)=O)OC(C)=O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 335.12311
- Monoisotopic Mass: 335.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 131A^2
Experimental Properties
- Density: 1.62
- Boiling Point: 557.1°Cat760mmHg
- Flash Point: 290.7°C
- Refractive Index: 1.701
- PSA: 131.45
- LogP: 0.77200
Adenosine, 2'-deoxy-,3',5'-diacetate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
17318-24-0 (Adenosine, 2'-deoxy-,3',5'-diacetate) Related Products
- 7387-57-7(2’,3’,5’-Tri-O-acetyladenosine)
- 29886-19-9(2',3'-Di-O-acetyladenoside)
- 15830-52-1(9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)
- 15830-77-0(9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)
- 18520-81-5(Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI))
- 65174-96-1(Ara-ada)
- 6554-21-8(Adenosine, 3'-acetate(7CI,8CI,9CI))
- 2140-25-2(5'-O-Acetyl Adenosine)
- 6554-24-1(Adenosine, 3',5'-diacetate)
- 594872-75-0(Butanedioic acid,mono[[(2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-2-furanyl]methyl]ester)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent